3-(allylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine

• IUPAC Name: 6-(furan-2-yl)-3-prop-2-enylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine
• InChI: InChI=1S/C17H14N4O2S/c1-2-10-24-17-19-16-14(20-21-17)11-6-3-4-7-12(11)18-15(23-16)13-8-5-9-22-13/h2-9,15,18H,1,10H2
• InChI Key: PREZZVDIIXVFMA-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NC2=C(C3=CC=CC=C3NC(O2)C4=CC=CO4)N=N1
• Molecular Formula: C17H14N4O2S
• Molecular Weight: 338.4 g/mol

Description

3-(allylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine, also known as ATFB, is a compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the family of benzoxazepines and has a unique structure that makes it a promising candidate for various research purposes.

Mechanism of Action

The mechanism of action of 3-(allylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. This inhibition results in the accumulation of DNA damage and ultimately leads to cell death. Additionally, this compound has been shown to inhibit the activity of NF-κB, a signaling pathway that is involved in inflammation and immune response. This inhibition results in the suppression of inflammatory cytokines and ultimately leads to anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis in cancer cells, inhibit cell proliferation, and reduce the expression of certain oncogenes. Additionally, this compound has been shown to reduce the production of inflammatory cytokines and reduce the activity of certain enzymes involved in inflammation. In vivo studies have shown that this compound can inhibit tumor growth and reduce inflammation-related pain.

Advantages and Limitations for Lab Experiments

3-(allylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. Additionally, this compound has shown promising results in various research applications, making it a potential candidate for further study. However, there are also limitations to the use of this compound in lab experiments. One limitation is that its mechanism of action is not fully understood, making it difficult to predict its effects in different experimental settings. Additionally, this compound has not been extensively studied in vivo, so its safety and efficacy in animal models are not well established.

Future Directions

There are several future directions for the study of 3-(allylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine. One direction is to further investigate its mechanism of action and its effects on different signaling pathways and enzymes. This information could lead to the development of more specific and effective drugs that target these pathways. Additionally, further studies are needed to establish the safety and efficacy of this compound in animal models and ultimately in human trials. Finally, the potential applications of this compound in other fields, such as agriculture and materials science, should also be explored.

Synthesis Methods

The synthesis of 3-(allylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine involves the reaction of 2-furylacetonitrile with allylthiol in the presence of potassium carbonate and copper(I) iodide. This reaction results in the formation of the intermediate 2-allylsulfanyl-3-(2-furyl)acrylonitrile, which is then cyclized with 1,2,4-triazine-3,5-diamine to produce this compound. The overall yield of this process is around 50%, and the purity of the final product can be improved by recrystallization.

Scientific Research Applications

3-(allylthio)-6-(2-furyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine has shown promising results in various scientific research applications. One of the primary uses of this compound is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate. This compound has been shown to exhibit antitumor activity in vitro and in vivo, making it a potential candidate for cancer treatment. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders.